Cas no 2378490-40-3 (rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid
• CAS No: 2378490-40-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6083846
• PubChem ID: 145913190
• Update Time: 2025-07-22

rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid
• EN300-7464500
• 2378490-40-3

• Inchi： 1S/C8H15NO3/c1-8(2)4-5(9)3-6(12-8)7(10)11/h5-6H,3-4,9H2,1-2H3,(H,10,11)/t5-,6+/m0/s1
• InChI Key： JXNDAKJAHWILAJ-NTSWFWBYSA-N
• SMILES： O1[C@@H](C(=O)O)C[C@@H](CC1(C)C)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid

Research Brief on rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid (CAS: 2378490-40-3)

rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid (CAS: 2378490-40-3) is a chiral bicyclic amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique oxane ring structure and stereochemical configuration, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a scaffold for designing enzyme inhibitors, peptide mimetics, and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid as a constrained proline analog in the development of protease inhibitors. The researchers demonstrated that incorporation of this scaffold into peptide sequences significantly enhanced binding affinity to target enzymes while improving metabolic stability. Molecular docking studies revealed that the rigid oxane ring system optimally positions functional groups for interactions with catalytic sites, making it particularly valuable for targeting serine and cysteine proteases involved in various disease pathways.

In the field of antibiotic development, a recent patent application (WO2023051234) disclosed novel β-lactam derivatives incorporating rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid as a key structural component. These compounds showed promising activity against multidrug-resistant Gram-positive bacteria, with MIC values in the low μg/mL range. The stereochemistry at positions 2 and 4 of the oxane ring was found to be critical for antibacterial activity, highlighting the importance of the specific (2R,4S) configuration.

Pharmacokinetic studies of rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid derivatives have revealed favorable drug-like properties. A 2024 publication in ACS Pharmacology & Translational Science reported that compounds containing this scaffold exhibited improved oral bioavailability compared to their acyclic counterparts, likely due to reduced conformational flexibility and decreased susceptibility to first-pass metabolism. The dimethyl substitution at position 6 of the oxane ring was particularly important for enhancing metabolic stability.

Current research directions include exploring the application of rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated successful incorporation of this scaffold into PROTAC molecules, where it served as a rigid linker between E3 ligase-binding and target-binding domains. The constrained structure was shown to improve proteolysis-targeting chimera (PROTAC) efficiency by optimizing spatial orientation of the components.

As synthetic methodologies continue to advance, the commercial availability of rac-(2R,4S)-4-amino-6,6-dimethyloxane-2-carboxylic acid (CAS: 2378490-40-3) from specialized chemical suppliers has facilitated broader investigation of its applications. Recent process chemistry developments have enabled multigram-scale synthesis with high enantiomeric purity, making this compound increasingly accessible for medicinal chemistry programs. Future research is expected to further elucidate its potential in addressing challenging drug targets and overcoming current limitations in small molecule therapeutics.